Cas no 115913-88-7 (Thymidine, 3'-thio-,3'-acetate (9CI))

• Product Name: Thymidine, 3'-thio-,3'-acetate (9CI)
• CAS No: 115913-88-7
• MF: C₁₂H₁₆N₂O₅S
• MW: 300.330842018127
• CID: 186266
• PubChem ID: 451882
• Update Time: 2025-04-19

Thymidine, 3'-thio-,3'-acetate (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine, 3'-thio-,3'-acetate (9CI)
• S-[(2R,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl] ethanethioate
• 3'-Acetylthio-3'-deoxythymidine
• S-[(2R,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-3-yl] ethanethioate
• Thymidine, 3'-thio-, 3'-acetate
• DTXSID00921862
• 3'-Acetylthio-ddT
• 1-(3-S-Acetyl-2-deoxy-3-thiopentofuranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one
• 115913-88-7

• Inchi： 1S/C12H16N2O5S/c1-6-4-14(12(18)13-11(6)17)10-3-9(20-7(2)16)8(5-15)19-10/h4,8-10,15H,3,5H2,1-2H3,(H,13,17,18)/t8-,9+,10-/m1/s1
• InChI Key： GQTPSSXMGAEGLR-KXUCPTDWSA-N
• SMILES： S(C(C)=O)[C@@H]1[C@@H](CO)O[C@H](C1)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 300.07799279g/mol
• Monoisotopic Mass: 300.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 121Ų